Cas no 2172447-67-3 (1-(pyridazin-3-yl)methylcyclobutane-1-carbaldehyde)

• Product Name: 1-(pyridazin-3-yl)methylcyclobutane-1-carbaldehyde
• CAS No: 2172447-67-3
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 6301673
• PubChem ID: 165572327
• Update Time: 2025-08-05

1-(pyridazin-3-yl)methylcyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(pyridazin-3-yl)methylcyclobutane-1-carbaldehyde
• 1-[(pyridazin-3-yl)methyl]cyclobutane-1-carbaldehyde
• 2172447-67-3
• EN300-1619428

• Inchi： 1S/C10H12N2O/c13-8-10(4-2-5-10)7-9-3-1-6-11-12-9/h1,3,6,8H,2,4-5,7H2
• InChI Key： YWCGIXDLSJFYPC-UHFFFAOYSA-N
• SMILES： O=CC1(CC2=CC=CN=N2)CCC1

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.8Ų

Additional information on 1-(pyridazin-3-yl)methylcyclobutane-1-carbaldehyde

Introduction to 1-(pyridazin-3-yl)methylcyclobutane-1-carbaldehyde (CAS No. 2172447-67-3)

1-(pyridazin-3-yl)methylcyclobutane-1-carbaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2172447-67-3, this molecule represents a unique structural motif combining a pyridazine core with a cyclobutane ring, terminated by an aldehyde functional group. The presence of these distinct structural features makes it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The pyridazine moiety is a heterocyclic aromatic compound that has been widely studied for its biological activity. Pyridazines are known to exhibit a range of pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory effects. The integration of this scaffold into more complex molecules has led to the development of novel therapeutic agents targeting various diseases. In particular, the 1-(pyridazin-3-yl)methylcyclobutane-1-carbaldehyde structure suggests potential interactions with biological targets due to the electron-deficient nature of the pyridazine ring and the electrophilic aldehyde group.

The cyclobutane ring in this compound introduces rigidity to the molecular framework, which can influence both the physical properties and biological activity of the molecule. Cycloalkanes, especially those with smaller rings like cyclobutane, are frequently employed in medicinal chemistry to modulate binding affinity and metabolic stability. The combination of a pyridazine and cyclobutane moiety in 1-(pyridazin-3-yl)methylcyclobutane-1-carbaldehyde creates a unique pharmacophore that may exhibit novel interactions with biological receptors or enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and potential activities of such compounds with high accuracy. The aldehyde functional group in 1-(pyridazin-3-yl)methylcyclobutane-1-carbaldehyde serves as a reactive site for further chemical modifications, allowing for the synthesis of derivatives with tailored biological properties. This reactivity has made it a valuable intermediate in the development of new drug candidates.

In the context of modern drug discovery, small molecules like 1-(pyridazin-3-yl)methylcyclobutane-1-carbaldehyde play a crucial role in identifying lead compounds for therapeutic intervention. High-throughput screening (HTS) and virtual screening techniques have been instrumental in identifying molecules with promising pharmacological profiles. The structural features of this compound make it an attractive candidate for such screens, as they may confer favorable interactions with target proteins or enzymes.

One area where this compound shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. The pyridazine scaffold has been reported to interact with kinase active sites, making it an ideal starting point for designing inhibitors. Additionally, the cyclobutane ring can help stabilize interactions by providing rigidity to the binding pocket.

Another emerging application of 1-(pyridazin-3-yl)methylcyclobutane-1-carbaldehyde is in the field of immunomodulation. Research has indicated that certain pyridazine derivatives can modulate immune responses by interacting with immune receptors or signaling pathways. The unique structural features of this compound may enable it to interfere with inflammatory processes or enhance immune surveillance, potentially leading to new treatments for autoimmune diseases or infections.

The synthesis of 1-(pyridazin-3-yl)methylcyclobutane-1-carbaldehyde involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The introduction of the pyridazine moiety typically requires cyclization reactions under controlled conditions, while the attachment of the cyclobutane ring often involves ring-closing metathesis or other cyclization strategies. The final step involves formylation at the terminal carbon atom to introduce the aldehyde group.

The reactivity of the aldehyde group allows for further derivatization into amides, imines, or other functionalized compounds, expanding its utility as a building block in drug development. For instance, amide formation can enhance solubility and metabolic stability, while imine intermediates can be used to construct more complex molecular architectures.

The chemical properties of 1-(pyridazin-3-yl)methylcyclobutane-1-carbaldehyde, such as its solubility, stability, and reactivity, must be carefully considered during both synthesis and application. Solubility studies are essential to determine whether the compound can be effectively formulated into pharmaceutical products. Additionally, stability under various storage conditions ensures that it remains viable for further research or commercial use.

In conclusion,1-(pyridazin-3-yl)methylcyclobutane-1-carbaldehyde (CAS No. 2172447-67-3) represents a fascinating molecule with potential applications in drug discovery and medicinal chemistry. Its unique structural features—combining a pyridazine core with a cyclobutane ring and an aldehyde functional group—make it an attractive candidate for further exploration. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound is likely to play an important role in future developments within pharmaceutical science.